Cas no 40650-87-1 (DECA-2,4,6,8-TETRAENAL)

DECA-2,4,6,8-TETRAENAL structure
DECA-2,4,6,8-TETRAENAL structure
Product Name:DECA-2,4,6,8-TETRAENAL
CAS No:40650-87-1
MF:C10H12O
MW:148.201683044434
CID:825802
PubChem ID:5283353
Update Time:2025-07-10

DECA-2,4,6,8-TETRAENAL Chemical and Physical Properties

Names and Identifiers

    • DECA-2,4,6,8-TETRAENAL
    • LMFA06000061
    • (2E,4E,6E,8E)-deca-2,4,6,8-tetraenal
    • 40650-87-1
    • SCHEMBL2555931
    • 2,4,6,8-Decatetraenal
    • CHEBI:165517
    • Inchi: 1S/C10H12O/c1-2-3-4-5-6-7-8-9-10-11/h2-10H,1H3/b3-2+,5-4+,7-6+,9-8+
    • InChI Key: ADCGETJXLJQTBY-GAXCVXDLSA-N
    • SMILES: O=C/C=C/C=C/C=C/C=C/C

Computed Properties

  • Exact Mass: 148.08900
  • Monoisotopic Mass: 148.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Melting Point: 102-103°C
  • PSA: 17.07000
  • LogP: 2.43000

DECA-2,4,6,8-TETRAENAL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D225000-25mg
Deca-2,4,6,8-tetraenal
40650-87-1
25mg
$ 141.00 2023-09-08
TRC
D225000-50mg
Deca-2,4,6,8-tetraenal
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50mg
$247.00 2023-05-18
TRC
D225000-100mg
Deca-2,4,6,8-tetraenal
40650-87-1
100mg
$442.00 2023-05-18
TRC
D225000-250mg
Deca-2,4,6,8-tetraenal
40650-87-1
250mg
$1045.00 2023-05-18
TRC
D225000-500mg
Deca-2,4,6,8-tetraenal
40650-87-1
500mg
$1809.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-358115-500 mg
Deca-2,4,6,8-tetraenal,
40650-87-1
500MG
¥26,324.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-358115-500mg
Deca-2,4,6,8-tetraenal,
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500mg
¥26324.00 2023-09-05

DECA-2,4,6,8-TETRAENAL Production Method

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